Cas no 199339-71-4 (Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-)

Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- structure
199339-71-4 structure
Product Name:Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-
CAS No:199339-71-4
Molecular Formula:C9H6O2S
Molecular Weight:178.20774
CID:98312
PubChem ID:11182957

Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- Properties

Names and Identifiers

    • Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-
    • 4-Hydroxy-1-benzothiophene-7-carbaldehyde
    • 4-Hydroxybenzo[b]thiophene-7-carboxaldehyde
    • 4-Hydroxybenzothiophen-7-carboxaldehyde
    • EOS-60697
    • 4-hydroxybenzo[b]thiophene-7-carbaldehyde
    • 4-hydroxy-benzo[b]thiophene-7-carboxaldehyde
    • 199339-71-4
    • DTXSID10457900
    • JXQGDDMZTWHASG-UHFFFAOYSA-N
    • SCHEMBL3371199
    • AC-30327
    • 4-hydroxy-benzo[b]thiophene-7-carbaldehyde
    • AKOS015856389
    • Benzo[b]thiophene-7-carboxaldehyde, 4-hydroxy-
    • InChIKey: JXQGDDMZTWHASG-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H6O2S/c10-5-6-1-2-8(11)7-3-4-12-9(6)7/h1-5,11H
    • SMILES: C1=CC(=C2C=CSC2=C1C=O)O

Computed Properties

  • Exact Mass: 178.00888
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 178.00885060g/mol
  • Heavy Atom Count: 12
  • Complexity: 183
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 37.3
  • Boiling Point: 372.8 °C at 760 mmHg
  • Flash Point: 179.2 °C
  • Density: 1.447

Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB08763-1g
4-Hydroxybenzo[b]thiophene-7-carbaldehyde
199339-71-4 95%
1g
$2549.00 2024-04-20
Chemenu
CM514108-1g
4-Hydroxybenzo[b]thiophene-7-carbaldehyde
199339-71-4 97%
1g
$*** 2023-03-31

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